Cas no 155628-01-6 (1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-one)

1-(3-Ethylphenyl)-2,2,2-trifluoroethan-1-one is a fluorinated aromatic ketone with the molecular formula C₁₀H₉F₃O. This compound features a trifluoroacetyl group attached to a 3-ethylphenyl moiety, imparting unique electronic and steric properties. Its trifluoromethyl group enhances electrophilicity, making it a valuable intermediate in organic synthesis, particularly for constructing fluorinated pharmaceuticals, agrochemicals, and specialty materials. The ethyl substituent on the phenyl ring contributes to controlled reactivity and solubility in organic solvents. This ketone is useful in cross-coupling reactions, nucleophilic additions, and as a precursor for heterocyclic compounds. Its stability and well-defined structure facilitate precise modifications in synthetic workflows.

1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-one structure

155628-01-6 structure

Product Name:1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-one

CAS No:155628-01-6

MF:C₁₀H₉F₃O

MW:202.173073530197

MDL:MFCD11113543

CID:107082

PubChem ID:23335636

Update Time:2025-10-29

1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-(3-ethylphenyl)-2,2,2-trifluoro-
- 1-(3-ethylphenyl)-2,2,2-trifluoroethanone
- 1-(3-Ethyl-phenyl)-2,2,2-trifluoro-ethanone
- Ethanone, 1-(3-ethylphenyl)-2,2,2-trifluoro- (9CI)
- 1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-one
- PJSYSOFHIVILHS-UHFFFAOYSA-N
- BDBM50281124
- 3'-Ethyl-2,2,2-trifluoroacetophenone
- AKOS017561883
- DTXSID30633062
- 155628-01-6
- EN300-1931704
- CHEMBL315634
- MDL： MFCD11113543
- Inchi： 1S/C10H9F3O/c1-2-7-4-3-5-8(6-7)9(14)10(11,12)13/h3-6H,2H2,1H3
- InChI Key： PJSYSOFHIVILHS-UHFFFAOYSA-N
- SMILES： FC(C(C1=CC=CC(=C1)CC)=O)(F)F

Computed Properties

Exact Mass: 202.06057
Monoisotopic Mass: 202.06054939g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 221.2±40.0 °C at 760 mmHg
Flash Point: 97.9±18.8 °C
PSA: 17.07
Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-one Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(3-ethylphenyl)-2,2,2-trifluoroethan-1-one Pricemore >>

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abcr	AB435157-1 g	3'-Ethyl-2,2,2-trifluoroacetophenone; .	155628-01-6	1g	€397.60	2023-07-18
abcr	AB435157-5 g	3'-Ethyl-2,2,2-trifluoroacetophenone; .	155628-01-6	5g	€1,111.00	2023-07-18
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